Cas no 1797966-52-9 (N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide)

• Product Name: N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide
• CAS No: 1797966-52-9
• MF: C₂₃H₂₄FN₃O₃
• MW: 409.453369140625
• CID: 6148583
• PubChem ID: 71806879
• Update Time: 2025-06-11

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide
• F6436-2746
• 1797966-52-9
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-6-methoxy-1H-indole-2-carboxamide
• N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-6-methoxy-1H-indole-2-carboxamide
• AKOS024559909
• N-{[1-(2-FLUOROBENZOYL)PIPERIDIN-4-YL]METHYL}-6-METHOXY-1H-INDOLE-2-CARBOXAMIDE

• Inchi： 1S/C23H24FN3O3/c1-30-17-7-6-16-12-21(26-20(16)13-17)22(28)25-14-15-8-10-27(11-9-15)23(29)18-4-2-3-5-19(18)24/h2-7,12-13,15,26H,8-11,14H2,1H3,(H,25,28)
• InChI Key： AVMTZCUDRKPCAU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCC(CNC(C2=CC3C=CC(=CC=3N2)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 409.18016980g/mol
• Monoisotopic Mass: 409.18016980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide

Introduction to N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide (CAS No. 1797966-52-9)

N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797966-52-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including a fluorobenzoyl moiety and a piperidine ring, which contribute to its unique chemical properties and potential therapeutic applications.

The piperidine ring is a common structural feature in many bioactive molecules, known for its ability to enhance binding affinity and selectivity towards biological targets. In this compound, the piperidine ring is further modified with a fluorobenzoyl group, which introduces additional electronic and steric effects that can influence its interactions with biological receptors. The presence of the fluorobenzoyl group also suggests potential for metabolic stability and improved pharmacokinetic profiles, which are crucial factors in drug development.

The amide functionality at the 2-position of the indole ring further diversifies the chemical space explored by this molecule. Amides are well-known for their role as pharmacophores in numerous drugs, providing both solubility advantages and the ability to form hydrogen bonds with biological targets. The combination of these structural elements makes N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide a compelling candidate for further investigation in drug discovery.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Indoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The methoxy group at the 6-position of the indole ring in this compound may enhance its solubility and metabolic stability while also influencing its interaction with biological targets. This modification can be critical in optimizing drug-like properties and improving overall efficacy.

The incorporation of the fluorobenzoyl group into the piperidine moiety is particularly noteworthy, as fluorine atoms are frequently used in pharmaceuticals to modulate bioavailability and target affinity. The electron-withdrawing nature of fluorine can enhance binding interactions by increasing the electrophilicity of key functional groups, while also potentially improving metabolic stability by preventing rapid degradation. These features make N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the amide bond between the indole carboxylic acid derivative and the piperidine derivative, followed by functionalization with the fluorobenzoyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the fluorine atom with high precision.

Evaluation of the pharmacological properties of N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide has revealed several promising activities. Preclinical studies have indicated potential effects on enzymes and receptors involved in various disease pathways, including those relevant to neurological disorders and cancer. The compound's ability to modulate these targets suggests that it may have therapeutic applications in multiple areas of medicine.

The structural features of this molecule also make it a valuable tool for understanding molecular recognition processes in biology. By studying how N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide interacts with biological targets, researchers can gain insights into the mechanisms underlying drug action. This knowledge can then be applied to design more effective drugs with improved selectivity and reduced side effects.

In conclusion, N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-6-methoxy-1H-indole-2-carboxamide (CAS No. 1797966-52-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including the fluorobenzoyl, piperidine, and amide moieties, makes it an intriguing candidate for further development. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic applications in various medical conditions.